Cas no 819883-38-0 (Octanoic acid, 8-bromo-, 11-bromoundecyl ester)

• Product Name: Octanoic acid, 8-bromo-, 11-bromoundecyl ester
• CAS No: 819883-38-0
• MF: C₁₉H₃₆Br₂O₂
• MW: 456.295945167542
• CID: 701780
• PubChem ID: 71420606
• Update Time: 2025-04-19

Octanoic acid, 8-bromo-, 11-bromoundecyl ester Chemical and Physical Properties

Names and Identifiers

• Octanoic acid, 8-bromo-, 11-bromoundecyl ester
• 11-bromoundecyl 8-bromooctanoate
• 819883-38-0
• DTXSID00839791

• Inchi： 1S/C19H36Br2O2/c20-16-12-8-4-2-1-3-5-10-14-18-23-19(22)15-11-7-6-9-13-17-21/h1-18H2
• InChI Key： IAUPDMZVXQPHGB-UHFFFAOYSA-N
• SMILES： BrCCCCCCCCCCCOC(CCCCCCCBr)=O

Computed Properties

• Exact Mass: 456.10616g/mol
• Monoisotopic Mass: 454.10821g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 23
• Rotatable Bond Count: 19
• Complexity: 248
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 7.9
• Topological Polar Surface Area: 26.3Ų